N-[(2-chloro-4-formylphenyl)methyl]cyclopropanecarboxamide

• Molecular Formula: C12H12ClNO2
• Molecular Weight: 237.68 g/mol
• IUPAC Name: N-[(2-chloro-4-formylphenyl)methyl]cyclopropanecarboxamide
• InChI: InChI=1S/C12H12ClNO2/c13-11-5-8(7-15)1-2-10(11)6-14-12(16)9-3-4-9/h1-2,5,7,9H,3-4,6H2,(H,14,16)
• InChI Key: ROJKYCXUBXSDRU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NCC2=C(C=C(C=C2)C=O)Cl

Description

N-[(2-chloro-4-formylphenyl)methyl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C12H12ClNO2 and its molecular weight is 237.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a solution of 2.20 g of N-[(2-chloro-4-iodophenyl)methyl]cyclopropanecarboxamide and 0.57 g of sodium formate in 20 mL of N,N-dimethylformamide in an autoclave, 0.26 g of dichlorobis(triphenylphosphine) palladium (II) was added, and stirred under carbon monoxide atmosphere of 1.5 MPa at 90° C. for 1 hour. After the completion of the reaction, the reaction mixture was left and cooled to room temperature, and diluted with 60 mL of ethyl acetate and washed with water (30 mL×2). The organic phase was dehydrated with and dried over saturated sodium chloride aqueous solution and anhydrous magnesium sulfate in that order, the solvent was distilled off under reduced pressure. The residue was purified with silica gel column chromatography that was eluted with ethyl acetate to obtain 1.20 g of the aimed product as white crystal.